Cas no 98790-49-9 (Benzenemethanaminium,N-dodecyl-N,N-dimethyl-a-oxo-, chloride (1:1))

• Product Name: Benzenemethanaminium,N-dodecyl-N,N-dimethyl-a-oxo-, chloride (1:1)
• CAS No: 98790-49-9
• MF: C₂₁H₃₆ClNO
• MW: 353.969645500183
• CID: 811576
• PubChem ID: 192251
• Update Time: 2025-04-19

Benzenemethanaminium,N-dodecyl-N,N-dimethyl-a-oxo-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-dodecyl-N,N-dimethyl-a-oxo-, chloride (1:1)
• benzyldimethyllaurylammonium
• 98790-49-9
• DTXSID20913082
• benzoyl-dodecyl-dimethylazanium;chloride
• N-Dodecyl-N,N-dimethylbenzenecarboxamidium chloride
• SCHEMBL6738383
• Benzyldimethyllaurylammonium bromide
• Brbdla

• Inchi： 1S/C21H36NO.ClH/c1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)21(23)20-17-14-13-15-18-20;/h13-15,17-18H,4-12,16,19H2,1-3H3;1H/q+1;/p-1
• InChI Key： PWRYHUHCAVGSJA-UHFFFAOYSA-M
• SMILES： [Cl-].O=C(C1C=CC=CC=1)[N+](C)(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 353.2485425g/mol
• Monoisotopic Mass: 353.2485425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų